Vitamin D deficiency (VDD) is commonly observed in people with late-stage chronic kidney disease (CKD) and end-stage renal disease, and it has also been proven to be associated with the progression of kidney disease. We hypothesized that VDD played a role in early-stage chronic kidney disease as well. Thus, this cross-sectional study aimed to evaluate the association between serum 25-hydroxyvitamin D (25(OH)D) concentration and CKD stages 1-3 (early-stage CKD) in a relatively healthy population in China. A total of 3142 Chinese individuals were included in this cross-sectional study. Vitamin D deficiency (VDD) was observed in 108 (5.6%) male and 307 (25.33%) female. We found a significant inverse association between serum 25(OH)D concentration with CKD stages in both sexes. Furthermore, VDD was associated with CKD stages 1-3 in males (adjusted odds ratio [AOR] 15.84, 95% confidence interval [CI]: 7.85-31.98, P < 0.001), but not in females. Vitamin D status should be evaluated in people who are newly diagnosed with CKD stages 1-3 or decreased eGFR, especially in males.

Metabolic syndrome (MetS) is a serious global health concern. The objective of this study is to dynamically investigate the changes of metabolic profiles and metabolites in Chinese male MetS subjects after an 18 months diet and exercise intervention. Fifty male MetS patients defined according to International Diabetes Federation 2005 guidelines were subjected to diet and exercise counseling for 18 months. Serum samples were taken at baseline, 12 months, and 18 months, respectively, for clinical evaluation and metabolomics analyses. Diet and exercise intervention for 18 months achieved significant improvements in the metabolic profiles of all participants. Nineteen subjects (38.0%) exhibited MetS remission at the end of the study. A total of 812 relative features were characterized and 61 were successfully identified. Furthermore, 17 differential metabolites were of significance at both time points (baseline-12 months, baseline-18 months) and presented nonlinear trends through time. Eight metabolites (47.1%) were predominantly converged to inflammation and oxidative stress. Pro-inflammatory biomarkers were remarkably decreased after 18 months of intervention, and prostaglandin E2, neuroprotectin D1, and taxiphyllin in combination were firstly found to demonstrate a fair discriminative power (area under curve = 0.911) to predict the improvement of MetS undergone diet and exercise intervention. The significant shift of metabolomic profiling after 18 months of lifestyle counseling provide a novel insight and reveal that earlier inflammation control may be of potential benefit in MetS management.

Raw bioelectrical impedance measurements are often used as a prognosticator of health status because of their association with disease states and malnutrition. Although studies consistently show the effect of physical characteristics on bioelectrical impedance, few investigations describe the effect of race, particularly for Black adults, and many bioelectrical impedance standards were produced from primarily White adults almost 2 decades ago. Therefore, this study sought to evaluate the racial differences in bioelectrical impedance measurements using bioimpedance spectroscopy between non-Hispanic White and non-Hispanic Black adults matched for age, sex, and body mass index. We hypothesized that Black adults would have a lower phase angle from higher resistance and lower reactance compared with White adults. One hundred non-Hispanic White (n = 50) and non-Hispanic Black (n = 50) males (n = 34) and females (n = 66) matched for sex, age, and body mass index completed this cross-sectional study. Participants underwent several anthropometric assessments, including height, weight, waist circumference, hip circumference, bioimpedance spectroscopy, and dual-energy X-ray absorptiometry. Bioelectrical impedance measures of resistance, reactance, phase angle, and impedance were all collected at frequencies of 5, 50, and 250 kHz and bioelectrical impedance vector analysis was performed using 50-kHz data. There were no significant differences for any anthropometric variable between Black and White participants in the total sample or by sex groups. In addition, there were no significant racial differences for any bioelectrical impedance assessment, including bioelectrical impedance vector analysis. Differences in bioelectrical impedance are likely not a function of race between Black and White adults and concerns regarding its utility should not be based on this characteristic.

Abstract not available

The identification of factors associated with 25-hydroxycholecalciferol (25(OH)D) concentration can help suggest more specific interventions for older adults. In this cross-sectional study of older adults from southern Brazil, we hypothesized that some sociodemographic, behavioral, and health factors positively or negatively influence the 25(OH)D concentration in this population. This analysis was performed using data from the second wave of the EpiFloripa Aging Cohort Study (2013-2015). Serum 25(OH)D levels were classified according to the guidelines of the Endocrine Society. Multinomial logistic regression was performed to evaluate the relative risks of sociodemographic, behavioral, and health factors in each 25(OH)D category. A total of 574 older adults (aged 63-93 years) participated in this study. The prevalence of insufficiency (21-29 ng/mL) was 43.7% and that of deficiency (≤20 ng/mL) was 23.5%. In the adjusted analysis, female sex, higher levels of low-density lipoprotein cholesterol (LDL-C ≥160 mg/dL), obesity by adiposity (body fat percentage [%fat], male ≥31%; female ≥43%), and body mass index (BMI, >30 kg/m2) presented higher relative risks for insufficiency than for sufficiency. For those with deficiency, the associated factors were female sex, disability in 4 or more activities of daily living (ADLs), LDL-C ≥100 mg/dL, and obesity by %fat and BMI. A protective factor against insufficiency and deficiency was active leisure-time physical activity (PA, ≥150 min/week). Our results demonstrated that being female and having modifiable factors, such as high levels of LDL-C, obesity, and disability on ADLs, were negatively associated with hypovitaminosis D. On the other hand, leisure-time PA was positively associated with adequate serum vitamin D concentration.

Evidence has suggested that nutrition is a preventive factor against cardiovascular disease (CVD) risk. Because of a sharp growth in published meta-analyses and pooled analyses in recent years, a reassessment of old evidence is needed. We aimed to determine the level of evidence for the association between the consumption of different food groups/items and dietary fiber and the incidence risk of CVDs, hypertension, and atrial fibrillation from meta-analyses and pooled analyses of observational studies. Databases Scopus, PubMed/Medline, and Web of Science were searched for related studies. Fifty-eight articles met the inclusion criteria for evidence grading. In summary, grading the level of evidence showed a suggestive inverse association between the higher consumption of fruits, whole grains, fish, legumes, nuts, and dietary fibers with the incidence risk of hypertension and different types of CVD. Also, there was a probable inverse association between the higher consumption of total and low-fat dairy products and the risk of hypertension. Higher red meat consumption had a probable association with the increased risk of ischemic stroke. Higher consumption of processed meat and poultry also had a suggestive direct association with the incidence risk of stroke and hypertension. We have tried to present a comprehensive and useful overview of the level of evidence based on the most updated findings. The summary of results in the current umbrella review can be a helpful tool for nutritionists, dietitians, and researchers to establish new studies and identify research gaps in related issues.

We hypothesized that daily folate consumption may have a beneficial effect on mortality among adults with dysglycemia. This prospective cohort study was conducted on 9266, 12601, and 16025 US adults with diabetes, prediabetes, and insulin resistance (IR; homeostasis model assessment of insulin resistance>2.6), respectively, from the National Health and Nutrition Examination Survey Ⅲ and 1999-2018. Daily folate consumption was obtained from dietary recall. All-cause, cardiovascular disease (CVD), and cancer mortality were obtained by linking to the National Death Index Mortality Data. During 117746.00, 158129.30, and 210896.80 person-years of follow-ups, 3356 (1053 CVD and 672 cancer), 3796 (1117 CVD and 854 cancer), and 4340 (1286 CVD and 928 cancer) deaths occurred among participants with diabetes, prediabetes, and IR, respectively. After multivariate adjustment, each one-unit increase in ln-transformed daily folate consumption was linearly associated with 7.1% (hazard ratio: 0.929; 95% confidence interval: 0.914-0.945), 12.4% (0.886; 0.860-0.912), and 6.4% (0.936; 0.903-0.972) decreases in risk of all-cause, CVD, and cancer mortality, respectively, among participants with diabetes. Among participants with prediabetes, each one-unit increase in ln-transformed daily folate consumption was linearly associated with 3.6% (0.964; 0.949-0.980), 7.8% (0.922; 0.895-0.949), and 3.6% (0.964; 0.932-0.997) decreases in risk of all-cause, CVD, and cancer mortality, respectively. Among participants with IR, each one-unit increase in ln-transformed daily folate consumption was linearly associated with 5.7% (0.943; 0.929-0.956) and 9.0% (0.910; 0.885-0.933) decreases in risk of all-cause and CVD mortality, respectively. Increased daily folate consumption may be beneficial in reducing all-cause and CVD mortality of adults with dysglycemia. More researches are needed to explore the underlying mechanisms.

Mango has long been an attractive source of nutrition and pharmacological therapeutics. The mango plant (Mangifera indica L.) contains bioactive compounds that may have antidiabetic properties. This systematic review investigated the evidence for antidiabetic properties of the different parts of the mango plant in managing type 2 diabetes mellitus in animal models and humans. The electronic databases PubMed, FSTA, Web of Science, CINAHL, MEDLINE, and Cochrane Library were systematically searched to identify articles with clear objectives and methodologies available in the English language with publication date limits up to December 2020. Twenty-eight of 1001 animal and human studies met the inclusion criteria that investigated antidiabetic properties of mango from leaf (31%), flesh (38%), seed-kernel (7%), peel (14%), stem-bark (7%), and by-product (3%). Results support the glucose-lowering properties of mango in both animals and human. Proposed antidiabetic mechanisms of action include inhibition of α-amylase and α-glucosidase, improved antioxidant status, improved insulin sensitivity, facilitated glucose uptake, and gene regulation of glucose transporter type 4, insulin receptor substrate 1, and phosphoinositide 3-kinase. The animal and randomized control trial findings suggest that mango may be beneficial as an antidiabetic agent. Although these studies hold promise, additional observational studies and randomized control trials are required because human studies are significantly fewer in number, use mango flesh almost exclusively, and had modest blood glucose effects. Additional research gaps include identifying the mechanisms of action for the different components of the mango plant.

Abstract not available

Malnutrition in under-five children (i.e. children under the age of 5 years) remains a major public health problem. Due to the reductive adaptation in children with severe acute malnutrition (SAM), changes in bone health are often subtle. We hypothesized that children with SAM have higher rates of bone resorption than bone formation, which can be assessed using bone turnover markers. In this cross-sectional comparative study, we evaluated the status of bone turnover markers - serum osteocalcin and serum tartrate-resistant acid phosphatase-5b (TRAP 5b) in under-five children with SAM. Thirty children (6 - 59 months) with SAM (defined as per WHO criteria) were enrolled as cases and another 30 children (age and sex matched) with normal nutritional status (weight for height -1SD to +1SD) were enrolled for comparison of bone turnover markers. Serum TRAP 5b concentrations were significantly higher in children with SAM compared to children with normal nutritional status [mean (SD) 22.6(15.3) vs. 11.3(9.6), (P = 0.009)], while serum osteocalcin concentrations were comparable between the two groups [mean (SD) 40.6(17.9) vs. 36.0(12.5), (P = 0.344)]. Frequency of hypocalcemia and vitamin D deficiency were also significantly high in children with SAM (P < 0.05). An inverse correlation was found between serum calcium and serum osteocalcin (r = -0.383, P< 0.05). Our results indicate that children with severe acute malnutrition (SAM) have a higher bone resorption rate than children with normal nutrition status indicating compromised bone health.